2-(4-biphenylyloxy)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C21H19NO3/c1-24-20-9-5-8-18(14-20)22-21(23)15-25-19-12-10-17(11-13-19)16-6-3-2-4-7-16/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: PSNRACTVUUDUCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H19NO3
• DSSTOX Substance ID: DTXSID90352065
• Molecular Weight: 333.4 g/mol
• CAS No.: 5852-14-2

Description

2-(4-biphenylyloxy)-N-(3-methoxyphenyl)acetamide, also known as BPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BPPA is a synthetic compound that is primarily used in research and development.

Scientific Research Applications

Catalytic Synthesis Applications

A novel Pd/C catalyst developed for the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, an important intermediate for azo disperse dyes production, demonstrates the chemical's relevance in catalytic hydrogenation processes for dye manufacturing (Zhang Qun-feng, 2008).

Pharmacological Inhibitor Development

2-(4-methoxyphenyl)ethyl acetamide derivatives have been synthesized and evaluated for their protein tyrosine phosphatase 1B (PTP1B) inhibitory activity, showing potential as antidiabetic agents through in vivo screening (A. Saxena et al., 2009).

Environmental Toxicology

Research on chloroacetamide herbicides, including acetochlor and metolachlor, focuses on their metabolic activation pathways, suggesting complex interactions leading to carcinogenic metabolites in both human and rat liver microsomes (S. Coleman et al., 2000).

Green Chemistry and Drug Synthesis

The chemoselective acetylation of 2-aminophenol using immobilized lipase showcases a green chemistry approach for synthesizing N-(2-hydroxyphenyl)acetamide, an antimalarial drug intermediate, highlighting the importance of environmentally friendly synthetic routes (Deepali B Magadum & G. Yadav, 2018).

Synthetic Chemistry and Reagent Development

p-Methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts have been introduced as versatile reagents for synthesizing N-alkylacetamides and carbamates, demonstrating the chemical's utility in creating functional groups present in many pharmaceutical products (Takeo Sakai et al., 2022).